Cas no 2172463-23-7 ({6-oxaspiro3.4octan-5-yl}methanesulfonyl fluoride)

• Product Name: {6-oxaspiro3.4octan-5-yl}methanesulfonyl fluoride
• CAS No: 2172463-23-7
• MF: C₈H₁₃FO₃S
• MW: 208.250425100327
• CID: 5938825
• PubChem ID: 165527011
• Update Time: 2025-06-08

{6-oxaspiro3.4octan-5-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {6-oxaspiro3.4octan-5-yl}methanesulfonyl fluoride
• EN300-1478943
• 2172463-23-7
• {6-oxaspiro[3.4]octan-5-yl}methanesulfonyl fluoride

• Inchi： 1S/C8H13FO3S/c9-13(10,11)6-7-8(2-1-3-8)4-5-12-7/h7H,1-6H2
• InChI Key： RPEWSQKUYRNEAZ-UHFFFAOYSA-N
• SMILES： S(CC1C2(CCO1)CCC2)(=O)(=O)F

Computed Properties

• Exact Mass: 208.05694361g/mol
• Monoisotopic Mass: 208.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Additional information on {6-oxaspiro3.4octan-5-yl}methanesulfonyl fluoride

Introduction to {6-oxaspiro3.4octan-5-yl}methanesulfonyl fluoride (CAS No. 2172463-23-7)

{6-oxaspiro3.4octan-5-yl}methanesulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2172463-23-7, belongs to a class of spirocyclic ethers that exhibit intriguing chemical behaviors, making it a valuable tool in synthetic chemistry and drug development.

The molecular structure of {6-oxaspiro3.4octan-5-yl}methanesulfonyl fluoride consists of a spirocyclic core, which is a key feature that contributes to its reactivity and utility in various chemical transformations. The presence of a methanesulfonyl fluoride group further enhances its versatility, allowing for diverse functionalization and derivatization strategies. These characteristics make it an attractive candidate for researchers exploring new synthetic pathways and molecular architectures.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in drug discovery. The spirocyclic framework provides a rigid structure that can optimize molecular interactions with biological targets, while the fluoro-substituents often improve metabolic stability and bioavailability. {6-oxaspiro3.4octan-5-yl}methanesulfonyl fluoride, with its unique combination of these features, represents a promising compound for further exploration.

One of the most compelling aspects of {6-oxaspiro3.4octan-5-yl}methanesulfonyl fluoride is its role in the development of novel synthetic methodologies. Researchers have leveraged its reactivity to develop efficient cross-coupling reactions, which are essential for constructing complex molecular structures. These reactions often involve the transformation of halogenated intermediates into more functionalized products, providing a streamlined approach to drug molecule synthesis.

The compound has also been investigated for its potential applications in medicinal chemistry. Its spirocyclic core can be modified to create derivatives with specific biological activities, making it a versatile scaffold for drug discovery programs. For instance, modifications at the methanesulfonyl fluoride group can lead to the introduction of new pharmacophores or improve pharmacokinetic properties, enhancing the therapeutic potential of the resulting molecules.

Recent studies have highlighted the utility of {6-oxaspiro3.4octan-5-yl}methanesulfonyl fluoride in the synthesis of bioactive molecules. Researchers have demonstrated its use in generating libraries of compounds for high-throughput screening, enabling the identification of novel leads with desired biological properties. This approach leverages the compound's structural flexibility and reactivity to produce diverse chemical entities rapidly and efficiently.

The role of fluorine-containing compounds in pharmaceuticals cannot be overstated. Fluorine atoms are frequently incorporated into drug molecules due to their ability to modulate physicochemical properties such as lipophilicity, solubility, and metabolic stability. {6-oxaspiro3.4octan-5-yl}methanesulfonyl fluoride exemplifies this trend by incorporating a fluoro-substituent that can contribute to these desirable characteristics in final drug candidates.

Moreover, the spirocyclic structure of this compound offers unique advantages in terms of conformational stability and resistance to degradation under various conditions. This makes it particularly useful in environments where maintaining structural integrity is crucial, such as during storage or transport in pharmaceutical formulations.

The synthetic pathways involving {6-oxaspiro3.4octan-5-yl}methanesulfonyl fluoride have been refined over time, leading to more efficient and scalable processes. Advances in catalytic systems and reaction optimization have enabled researchers to access this compound and its derivatives with greater ease, facilitating further exploration of its potential applications.

In conclusion, {6-oxaspiro3.4octan-5-yl}methanesulfonyl fluoride (CAS No. 2172463-23-7) is a multifaceted compound with significant implications for both synthetic chemistry and drug development. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel molecular architectures and bioactive entities. As our understanding of its properties continues to grow, so too will its role in advancing pharmaceutical science.